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Compound of Interest

Compound Name: Tetradecylamine-d29

Cat. No.: B1456025

In-Depth Technical Guide to Tetradecylamine-
d29

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Tetradecylamine-d29, tailored for researchers, scientists, and professionals
in drug development. The document summarizes key quantitative data, outlines relevant
experimental methodologies, and includes a visual representation of a general experimental

workflow.

Physical and Chemical Properties

Tetradecylamine-d29 is the deuterated isotopologue of tetradecylamine (also known as
myristylamine). The replacement of 29 hydrogen atoms with deuterium atoms results in a
significant increase in its molecular weight, which is a critical characteristic for its use as an
internal standard in mass spectrometry-based analytical methods.

Table 1: General and Physical Properties of Tetradecylamine-d29
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Property Value Reference

Chemical Name n-Tetradecyl-d29-amine [1]

1-Aminotetradecane-d29,
Synonym(s) _ _ [1]
Myristylamine-d29

Molecular Formula CD3(CD2)13NH:2 [1]
CAS Number 204244-82-6 [1]
Molecular Weight 242.58 g/mol [1]
Isotopic Enrichment =98 atom % D [1]
Physical State Solid [2]

White to off-white crystals or
Appearance ) ) [2]
crystalline solid

Melting Point 38-40°C [2][3]

o 291 °C (at 760 mmHg); 162 °C
Boiling Point [2][3]
(at 15 mmHg)

Poorly soluble in water.
- Soluble in organic solvents
Solubility [11[4115]
such as ethanol, methanol,

and chloroform.

Table 2: Chemical and Safety Information for Tetradecylamine (Non-Deuterated Analogue)
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Property Value Reference
Linear Formula CH3(CHz)13NH:2 [6]
Molecular Weight 213.40 g/mol [61[7]

Flash Point 131 °C (268 °F) [2]

Causes severe skin burns and
Hazard Statements eye damage. May cause [2][8]

respiratory irritation.

Avoid contact with skin and
Handling eyes. Use in a well-ventilated [2][9]

area.

Store at room temperature in a
Storage _ [1][°]
dry, well-ventilated area.

Experimental Protocols

While a specific, detailed protocol for the synthesis of Tetradecylamine-d29 is not publicly
available, a general methodology can be inferred from established procedures for the synthesis
of deuterated long-chain amines. The following outlines a plausible experimental workflow.

General Synthesis, Purification, and Analysis Workflow

The synthesis of deuterated long-chain amines typically involves a hydrogen-deuterium (H/D)
exchange reaction on the corresponding non-deuterated precursor. Purification is crucial to
remove any remaining starting material and byproducts, and rigorous analysis is required to
confirm the isotopic enrichment and chemical purity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Physical and chemical characteristics of
Tetradecylamine-d29.]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1456025#physical-and-chemical-characteristics-of-
tetradecylamine-d29]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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